Cas no 13566-69-3 (Propanediamide,N1,N3,2-trimethyl-)

• Product Name: Propanediamide,N1,N3,2-trimethyl-
• CAS No: 13566-69-3
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 151371
• PubChem ID: 151807
• Update Time: 2025-04-19

Propanediamide,N1,N3,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3,2-trimethyl-
• N,N',2-trimethylpropanediamide
• N,N'-dimethyl-2-methylmalondiamide
• 2-mMa
• Propanediamide, N,N',2-trimethyl-
• N,N/'-dimethyl-2-methylmalondiamide
• SCHEMBL7524063
• N(1),N(3),2-TRIMETHYLMALONAMIDE
• DTXSID00159486
• 13566-69-3
• AKOS006353798

• Inchi： 1S/C6H12N2O2/c1-4(5(9)7-2)6(10)8-3/h4H,1-3H3,(H,7,9)(H,8,10)
• InChI Key： PRMCBQFBVZGCIA-UHFFFAOYSA-N
• SMILES： O=C(C(C(NC)=O)C)NC

Computed Properties

• Exact Mass: 144.08996
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2